Cas no 5444-99-5 (6-Quinazolinecarboxamide,2-amino-3,4,5,6,7,8-hexahydro-4-oxo-)

• Product Name: 6-Quinazolinecarboxamide,2-amino-3,4,5,6,7,8-hexahydro-4-oxo-
• CAS No: 5444-99-5
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 381147
• PubChem ID: 135406256
• Update Time: 2025-04-19

6-Quinazolinecarboxamide,2-amino-3,4,5,6,7,8-hexahydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinecarboxamide,2-amino-3,4,5,6,7,8-hexahydro-4-oxo-
• 2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazoline-6-carboxamide
• NSC-19428
• 2-Amino-4-oxo-3,4,5,6,7,8-hexahydroquinazoline-6-carboxamide
• 5444-99-5
• NSC19428

• Inchi： 1S/C9H12N4O2/c10-7(14)4-1-2-6-5(3-4)8(15)13-9(11)12-6/h4H,1-3H2,(H2,10,14)(H3,11,12,13,15)
• InChI Key： OKOYNRQNJDSYAI-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C(NC(N)=NC=2CC1)=O)N

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 520.3°C at 760 mmHg
• Flash Point: 268.5°C
• Refractive Index: 1.802
• PSA: 110.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines